![molecular formula C17H17BrN2O5 B3498452 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide](/img/structure/B3498452.png)
3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide
Overview
Description
3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide, also known as BDNB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BDNB belongs to the class of amides and is commonly used as a reagent in the synthesis of peptides and proteins.
Scientific Research Applications
3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide is commonly used as a reagent in the synthesis of peptides and proteins. It is particularly useful in the synthesis of peptides containing cysteine residues, as it can selectively label the thiol group of cysteine with a nitrophenyl group. This labeling can be used to study the structure and function of proteins.
Mechanism of Action
3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide works by selectively labeling the thiol group of cysteine residues in proteins. The nitrophenyl group of 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide reacts with the thiol group of cysteine, forming a covalent bond. This labeling can be used to study the structure and function of proteins.
Biochemical and Physiological Effects
3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide has no known biochemical or physiological effects on organisms. It is used solely as a research reagent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide in lab experiments is its selectivity for cysteine residues in proteins. This selectivity allows for the specific labeling of cysteine residues, which can be useful in studying the structure and function of proteins.
One limitation of using 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide is its relatively low reactivity towards cysteine residues. This low reactivity can limit its usefulness in certain experiments.
Future Directions
There are several future directions for research involving 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide. One area of research could be the development of more reactive analogs of 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide that can selectively label cysteine residues with higher efficiency. Another area of research could be the use of 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide in the study of protein-protein interactions, as the selective labeling of cysteine residues could provide useful information about the binding sites of proteins. Additionally, 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide could be used in the development of new drugs that target proteins containing cysteine residues.
properties
IUPAC Name |
3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrN2O5/c1-3-24-15-9-11(8-14(18)16(15)25-4-2)17(21)19-12-6-5-7-13(10-12)20(22)23/h5-10H,3-4H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQUQQZMQQDVHQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])Br)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.